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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dilithium azelate as
a key component in the formulation of high-performance lithium complex greases. The
information compiled from various scientific and technical sources, is intended to guide
researchers and professionals in the development and evaluation of such lubricants.

Introduction

Lithium complex greases are widely utilized in various industries due to their excellent thermal
and mechanical stability, water resistance, and versatility.[1][2] The thickener system in these
greases is typically a combination of a lithium soap of a long-chain fatty acid (e.qg., lithium 12-
hydroxystearate) and a lithium salt of a shorter-chain dicarboxylic acid, which acts as a
complexing agent.[1][3] Azelaic acid, a nine-carbon dicarboxylic acid, is a commonly used
complexing agent that reacts in situ with a lithium base to form dilithium azelate.[4][5] This
complex thickener structure results in a grease with a significantly higher dropping point and
improved performance characteristics compared to simple lithium greases.[2][6]

The dilithium azelate component is crucial for enhancing the high-temperature performance of
the grease, although the primary thickening effect comes from the lithium 12-hydroxystearate.
[6] The ratio of the fatty acid to the dicarboxylic acid is a critical formulation parameter that
influences the final properties of the grease.[7]
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Key Performance Characteristics

The incorporation of dilithium azelate as a complexing agent imparts several desirable
properties to lithium complex greases. The following table summarizes key performance data
from comparative studies.

Table 1: Performance Characteristics of Lithium Complex Greases

Lithium Complex Grease
Property . . Test Method
(Azelaic Acid)

Dropping Point (°C) > 260 ASTM D2265 / D566

Mechanical Stability

Worked Penetration (60

265 - 295 (NLGI Grade 2) ASTM D217
strokes, 0.1 mm)
10,000 Stroke Worked Minimal change from 60
_ ASTM D217
Penetration Change strokes
Oil Separation (wt %) <5 ASTM D1742

Note: The values presented are typical and can vary based on the specific formulation, base

oil, and manufacturing process.

Experimental Protocols
Laboratory-Scale Synthesis of Lithium Complex Grease

This protocol outlines a general procedure for the preparation of a lithium complex grease
using azelaic acid as the complexing agent.

Materials:
e 12-Hydroxystearic acid
e Azelaic acid

e Lithium hydroxide monohydrate (LIOH-H20)
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» Base oil (e.g., mineral oil or synthetic hydrocarbon)

« Distilled water

Equipment:

o Reaction kettle equipped with a stirrer, thermocouple, and heating mantle

o Beakers and weighing balance

e Spatula

Procedure:

o Charging the Reactor: Charge the reaction kettle with the specified amount of base oil.

» Acid Dispersion: Add the 12-hydroxystearic acid and azelaic acid to the base oil while
stirring. A common mole ratio of 12-hydroxystearic acid to azelaic acid is in the range of 2:1
to 4:1.[1]

e Heating and Dissolution: Heat the mixture to approximately 80-90°C with continuous stirring
to ensure the acids are fully dissolved.[1]

o Saponification: Prepare a solution of lithium hydroxide monohydrate in distilled water. Slowly
add the lithium hydroxide solution to the hot oil-acid mixture. The saponification reaction is
exothermic.

o Dehydration and Complexation: Increase the temperature to 140-160°C to remove the water.
After dehydration, further increase the temperature to around 200-210°C and hold for a
specified time (e.g., 30-60 minutes) to complete the complexation reaction.[1]

e Cooling and Homogenization: Begin a controlled cooling process. During cooling, the
thickener fibers will form. The grease is typically passed through a homogenizer or mill to
achieve a smooth, uniform consistency.

» Additive Incorporation: Once the grease has cooled to below 100°C, any desired
performance-enhancing additives can be incorporated.
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e Final Product: The final product is a lithium complex grease thickened with a matrix of lithium
12-hydroxystearate and dilithium azelate.

ASTM D2265: Dropping Point of Lubricating Grease

This method determines the temperature at which a grease becomes fluid enough to drip.
Apparatus:

» Dropping point apparatus consisting of a grease cup, test tube, thermometers, and a heated
aluminum block.[8]

Procedure:

Sample Preparation: Fill the grease cup with the grease sample, ensuring no air pockets are
present.

o Apparatus Assembly: Place the filled grease cup into the test tube and insert the
thermometer into the cup.

e Heating: Place the assembly into the heated aluminum block.
o Observation: Monitor the sample as the temperature increases.

» Dropping Point Determination: The dropping point is the temperature at which the first drop
of grease falls from the cup.[8]

ASTM D217: Cone Penetration of Lubricating Grease

This test measures the consistency of the grease, which is related to its mechanical stability.
Apparatus:

e Penetrometer with a standard cone

o Grease worker with a plunger

Procedure:
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o Sample Preparation: Place the grease sample in the grease worker cup.

o Working the Grease: For worked penetration, subject the sample to 60 double strokes of the
plunger.[9]

o Temperature Conditioning: Bring the sample to a standard temperature of 25°C.

e Penetration Measurement: Position the cone so its tip just touches the surface of the grease.
Release the cone and allow it to fall freely into the grease for 5 seconds.[9]

e Reading: The penetration is the depth, in tenths of a millimeter, that the cone has entered the
grease.[10]

ASTM D1742: Oil Separation from Lubricating Grease
During Storage

This method evaluates the tendency of the grease to separate oil during storage.
Apparatus:

¢ Oil separation test cell (cup, cover, and a 75-um sieve)

o Beaker to collect separated oil[11]

Procedure:

o Sample Preparation: Fill the sieve with the grease sample.

o Apparatus Assembly: Assemble the test cell with the filled sieve and the collection beaker
underneath.

o Storage: Store the assembled cell at a specified temperature (e.g., 25°C) for a set period
(e.g., 24 hours).[11]

¢ Measurement: Weigh the amount of oil that has collected in the beaker.

o Calculation: Express the oil separation as a percentage of the original sample weight.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.nlgi.org/memberdownload.php?file=%2Fhome%2Fnlgiorg%2Fpublic_html%2Fwp-content%2Fuploads%2FSpokesman%20Magazine%20Digitization%2F2008%2FJuly%2FAn%20Evaluation%20of%20Sebacic%20Acid%20and%20Azelaic%20Acid%20as%20Thickeners%20in%20Lithium%20Complex%20Greases%2C%20William%20Tuszynski%2C%20Paul%20A.%20Bessette.pd1
https://www.nlgi.org/memberdownload.php?file=%2Fhome%2Fnlgiorg%2Fpublic_html%2Fwp-content%2Fuploads%2FSpokesman%20Magazine%20Digitization%2F2008%2FJuly%2FAn%20Evaluation%20of%20Sebacic%20Acid%20and%20Azelaic%20Acid%20as%20Thickeners%20in%20Lithium%20Complex%20Greases%2C%20William%20Tuszynski%2C%20Paul%20A.%20Bessette.pd1
http://www.shxf17.com/pdf/ASTMD217-02.pdf
https://www.petrolube.com/price-list-catalog/astm-d1742c-4277/
https://www.petrolube.com/price-list-catalog/astm-d1742c-4277/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Visualizations

Reactants

Lithium Hydroxide

Thickener Components

- Dilithium Azelate
Saponification
((zEEU] Lithium Complex Grease
>-

Lithium 12-Hydroxystearate

Azelaic Acid

12-Hydroxystearic Acid

Click to download full resolution via product page

Caption: Saponification reaction forming the thickener system.
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Caption: Workflow for grease synthesis and testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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